Cas no 393823-90-0 (N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393823-90-0
• MF: C₂₀H₁₇Cl₂N₃S
• MW: 402.340080976486
• CID: 6342421
• PubChem ID: 4431283
• Update Time: 2025-10-29

N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• AKOS024580831
• F0533-0053
• N-(3-chlorophenyl)-1-(4-chlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-(3-chlorophenyl)-1-(4-chlorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• 393823-90-0

• Inchi： 1S/C20H17Cl2N3S/c21-15-8-6-14(7-9-15)19-18-5-2-10-24(18)11-12-25(19)20(26)23-17-4-1-3-16(22)13-17/h1-10,13,19H,11-12H2,(H,23,26)
• InChI Key： BSFVCHGYDSELPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2=CC=CN2CCN1C(NC1C=CC=C(C=1)Cl)=S

Computed Properties

• Exact Mass: 401.0520241g/mol
• Monoisotopic Mass: 401.0520241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.3Ų

Additional information on N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

N-(3-Chlorophenyl)-1-(4-Chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide: A Comprehensive Overview

N-(3-Chlorophenyl)-1-(4-Chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide (CAS No. 393823-90-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The molecular structure of N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is characterized by a pyrrolopyrazine core substituted with two chlorophenyl groups and a thioamide functionality. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as chlorobenzene and pyrrole derivatives.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide. One notable approach involves the use of transition-metal catalyzed reactions to facilitate the formation of the pyrrolopyrazine ring. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the chlorophenyl substituents efficiently.

Biological Activities

The biological activities of N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide have been extensively studied in recent years. One of the most significant areas of interest is its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells.

The mechanism of action for N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide in cancer cells is multifaceted. It has been reported to induce apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). Additionally, this compound has been shown to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its anticancer properties, N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has also demonstrated promising antiviral activity. Studies have indicated that it can inhibit the replication of several viruses, including influenza A virus and hepatitis C virus (HCV). The antiviral mechanism is believed to involve the modulation of viral entry and replication processes within host cells.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is an important consideration for its potential therapeutic applications. Preclinical studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues.

In terms of toxicity, initial assessments suggest that N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide has a relatively low toxicity profile at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans.

Clinical Trials and Future Prospects

The promising preclinical results for N-(3-chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide have paved the way for its evaluation in clinical trials. Several Phase I trials are currently underway to assess its safety and efficacy in patients with advanced solid tumors. Preliminary data from these trials have shown encouraging results with manageable side effects.

In addition to cancer therapy, there is growing interest in exploring the potential applications of this compound in other therapeutic areas such as viral infections and inflammatory diseases. Ongoing research aims to identify new targets and mechanisms that can be exploited for these indications.

Conclusion

N-(3-Chlorophenyl)-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1， ２-a]pyrazine-２-carbothioamide (CAS No. 393823-90-0) represents a promising lead compound with diverse biological activities. Its unique chemical structure and multifaceted mechanisms of action make it a valuable candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's properties and potential applications, it holds great promise for addressing unmet medical needs in various therapeutic areas.